Cas no 113705-26-3 (Thiazole,2,4-diethynyl-)

• Product Name: Thiazole,2,4-diethynyl-
• CAS No: 113705-26-3
• MF: C₇H₃NS
• MW: 133.170419931412
• CID: 106090
• Update Time: 2024-01-24

Thiazole,2,4-diethynyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole,2,4-diethynyl-
• 2,4-Diethynyl-1,3-thiazole
• Thiazole, 2,4-diethynyl- (9CI)
• Thiazole, 2,4-diethynyl-

• Inchi： 1S/C7H3NS/c1-3-6-5-9-7(4-2)8-6/h1-2,5H
• InChI Key： QUHRDTLAUPQJHS-UHFFFAOYSA-N
• SMILES： S1C=C(C#C)N=C1C#C

Computed Properties

• Exact Mass: 132.99869
• Monoisotopic Mass: 132.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 238.2±32.0 °C(Predicted)
• PSA: 12.89
• pka: -0.86±0.10(Predicted)